Cas no 628-09-1 (3-Chloropropyl acetate)

3-Chloropropyl acetate structure
3-Chloropropyl acetate structure
Product Name:3-Chloropropyl acetate
CAS No:628-09-1
Molecular Formula:C5H9ClO2
Molecular Weight:136.5768
MDL:MFCD00001000
CID:39241
PubChem ID:24850169

3-Chloropropyl acetate Properties

Names and Identifiers

    • 3-Chloropropyl acetate
    • 1-Acetoxy-3-Chloropropane
    • 1-Acetoxy
    • 1-PROPANOL,3-CHLORO-,ACETATE
    • 3-chloro-1-propanol acetate
    • 3-Chloro-1-propyl acetate
    • 3-chloropropan-1-ol acetate
    • 3-Chloropropanol acetate
    • 3-Chlorprop-1-ylacetat
    • 3-Chlorprop-1-ylacetat [German]
    • acetic acid 3-chloro-propyl ester
    • 1-Propanol,3-chloro-, acetate (6CI,7CI,8CI,9CI)
    • 3-Acetoxypropyl chloride
    • Acetic acid 3-chloropropylester
    • g-Chloropropyl acetate
    • 1-PROPANOL, 3-CHLORO-, ACETATE
    • gamma-Chloropropyl acetate
    • acetic acid 3-chloropropyl ester
    • .gamma.-Chloropropyl acetate
    • 3-CHLORO-PROPYL ACETATE
    • KPOHQIPNNIMWRL-UHFFFAOYSA-N
    • AK167628
    • MFCD00001000
    • DTXSID80211879
    • FT-0652240
    • AKOS006221245
    • 3-Chloropropyl acetate, 98%
    • 628-09-1
    • SY106444
    • AS-17283
    • 3-chloropropyl acetate;1-Acetoxy-3-chloropropane
    • BRN 1745110
    • 3-CHLOROPROPYLACETATE
    • 4-02-00-00140 (Beilstein Handbook Reference)
    • A834008
    • CS-W017752
    • NS00035173
    • SCHEMBL408956
    • DTXCID60134370
    • Acetic Acid 3-Chloropropyl Ester; 3-Chloro-1-propyl Acetate; Acetic Acid 3-Chloropropyl Ester
    • MDL: MFCD00001000
    • InChIKey: KPOHQIPNNIMWRL-UHFFFAOYSA-N
    • Inchi: 1S/C5H9ClO2/c1-5(7)8-4-2-3-6/h2-4H2,1H3
    • SMILES: ClC([H])([H])C([H])([H])C([H])([H])OC(C([H])([H])[H])=O
    • BRN: 1745110

Computed Properties

  • Exact Mass: 136.02900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 136.029
  • Heavy Atom Count: 8
  • Complexity: 72.8
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.3
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • LogP: 1.17840
  • PSA: 26.30000
  • Refractive Index: n20/D 1.429(lit.)
  • Water Partition Coefficient: Soluble in water (partly).
  • Boiling Point: 80-81 °C/30 mmHg(lit.)
  • Flash Point: Fahrenheit: 154.4 ° f < br / > Celsius: 68 ° C < br / >
  • Color/Form: Colorless liquid.
  • Solubility: Soluble in ether, ethanol, acetone, insoluble in water.
  • Density: 1.111 g/mL at 25 °C(lit.)

3-Chloropropyl acetate Security Information

  • Symbol: GHS07
  • RTECS:UA8944000
  • WGK Germany:2
  • Safety Term:S26;S36/37/39
  • Safety Instruction: S26; S36/37/39
  • Risk Phrases:R36/37/38
  • Dangerous goods sign: Xi
  • Hazardous Material transportation number:NONH for all modes of transport
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305 + P351 + P338
  • Storage Condition:Store at room temperature
  • Risk Phrases: 36/37/38
  • Signal Word:Warning

3-Chloropropyl acetate Customs Data

  • HS CODE:2915390090
  • Customs Data:

    China Customs Code:

    2915390090

    Overview:

    2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

3-Chloropropyl acetate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003JS4-5g
3-Chloropropyl acetate
628-09-1 98%
5g
$28.00 2025-02-20
A2B Chem LLC
AB64804-5g
3-Chloropropyl acetate
628-09-1 98%
5g
$4.00 2024-04-19
Aaron
AR003K0G-5g
3-Chloropropyl acetate
628-09-1 98%
5g
$4.00 2025-01-22
abcr
AB147051-25g
3-Chloropropyl acetate, 98%; .
628-09-1 98%
25g
€75.90
Ambeed
A310577-5g
3-Chloropropyl acetate
628-09-1 98%
5g
$5.0
Apollo Scientific
OR964999-25g
3-Chloropropyl acetate
628-09-1 98%
25g
£40.00 2023-09-01
Chemenu
CM254177-500g
3-Chloropropyl acetate
628-09-1 98%
500g
$*** 2023-05-30
Cooke Chemical
A2503912-5G
3-Chloropropyl acetate
628-09-1 98%
5g
RMB 33.60 2025-02-20
eNovation Chemicals LLC
D916983-100g
3-Chloropropyl Acetate
628-09-1 97%
100g
$110 2022-10-10
Fluorochem
049267-25g
3-Chloro-propyl acetate
628-09-1 97%
25g
£16.00 2022-03-01

3-Chloropropyl acetate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:628-09-1)3-Chloropropyl acetate
Order Number:A834008
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:35
Price($):161.0

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